Platinium192

• CAS No.: 14913-85-0
• Molecular Formula: LiMn2O4
• Synonyms: Platinium192

Description

Platinium192 (Pt-192) is a naturally occurring isotope of platinum, part of the platinum group metals (PGMs) known for their catalytic, electronic, and medical applications. PGMs, including platinum, are critical in catalysis, medical devices, and radiation therapy due to their chemical inertness and high density .

Isotopic variations in platinum influence their suitability for specific applications; for example, radioactive isotopes like Pt-193 (if applicable) might be used in targeted radiotherapy, though Pt-192’s role remains less defined without direct experimental data .

Comparison with Similar Compounds

Structural and Isotopic Comparisons

Table 1: Key Properties of Platinum Isotopes

Isotope	Natural Abundance (%)	Half-Life (if unstable)	Primary Applications	References
Pt-190	0.012	Stable	Research, neutron capture
Pt-192	~0.78*	Unknown	Hypothesized: Catalysis, imaging
Pt-194	32.9	Stable	Industrial catalysis
Pt-195	33.8	Stable	Medical devices, electronics

*Estimated based on PGM abundance trends .

Pt-192’s lower natural abundance compared to Pt-194 and Pt-195 limits its industrial scalability.

Functional Comparisons with Platinum-Based Compounds

Table 2: Functional Comparison of Platinum Compounds

Compound	Type	Structure	Applications	Synthesis Method	References
Platinium192	Isotope	Metallic Pt crystal lattice	Catalysis, imaging (hypothetical)	Nuclear synthesis
Platinum Black	Nanoparticle	High-surface-area Pt aggregates	Electrochemical electrodes	Electrochemical deposition
Cisplatin	Coordination complex	Pt(II) with NH₃ and Cl⁻ ligands	Chemotherapy	Chemical synthesis

• Platinum Black: Unlike Pt-192, platinum black is a nanostructured material optimized for catalytic surface reactions, such as hydrogen evolution or fuel cell electrodes. Its synthesis via electrochemical deposition contrasts with isotopic separation methods required for Pt-192 .
• Cisplatin : A Pt(II) coordination complex, cisplatin interacts with DNA to inhibit cancer cell proliferation. This functional application diverges from Pt-192’s hypothesized roles, highlighting the diversity of platinum-based materials in medicine versus industry .

Stability and Reactivity

• Thermal Stability : Metallic Pt-192 likely shares the high melting point (~1,768°C) and corrosion resistance of other platinum isotopes, making it suitable for high-temperature catalysis .
• Chemical Reactivity : Cisplatin’s reactivity with biological molecules contrasts with Pt-192’s metallic inertness, underscoring the importance of oxidation state and ligand environment in determining functionality .